Cas no 28721-27-9 (2-(Isopropylamino)nicotinonitrile)

• Product Name: 2-(Isopropylamino)nicotinonitrile
• CAS No: 28721-27-9
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD09939041
• CID: 852486
• PubChem ID: 10441977
• Update Time: 2025-04-19

2-(Isopropylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino)nicotinonitrile
• 2-(propan-2-ylamino)pyridine-3-carbonitrile
• Z31191155
• 28721-27-9
• SCHEMBL3392697
• LS-12071
• 3-Pyridinecarbonitrile, 2-[(1-methylethyl)amino]-
• DB-364227
• CS-0207853
• 2-(ISOPROPYLAMINO)PYRIDINE-3-CARBONITRILE
• DTXSID60439892
• SB53004
• AKOS000179213
• 2-[(propan-2-yl)amino]pyridine-3-carbonitrile
• EN300-76616
• ALBB-032504
• MFCD09939041

• MDL： MFCD09939041
• Inchi： 1S/C9H11N3/c1-7(2)12-9-8(6-10)4-3-5-11-9/h3-5,7H,1-2H3,(H,11,12)
• InChI Key： GTFMJXOQGAWSJU-UHFFFAOYSA-N
• SMILES： N(C1C(C#N)=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.71000
• LogP: 1.84658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles